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Compound of Interest

Compound Name: Ethyl cyanoacetate

Cat. No.: B033245 Get Quote

An In-depth Technical Guide to the Physical Constants of Pure Ethyl Cyanoacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical constants of pure

ethyl cyanoacetate (CAS No: 105-56-6). The information is compiled from various

authenticated sources to ensure accuracy and reliability, which is critical for its application in

research, chemical synthesis, and pharmaceutical development. This document includes a

detailed summary of its physical properties, standardized experimental protocols for their

determination, and logical diagrams to illustrate relationships and workflows.

Summary of Physical Constants
Ethyl cyanoacetate is a colorless to pale yellow liquid organic compound with a pleasant,

aromatic odor.[1][2][3][4] It is a versatile reagent in organic synthesis, primarily due to its active

methylene group positioned between a cyano and an ester functionality.[1] The following table

summarizes its key physical constants.
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Property Value Notes Citations

Molecular Formula C₅H₇NO₂ [1][5][6]

Molecular Weight 113.11 g/mol [1][5][7][8]

Melting Point -22 °C to -22.5 °C [1][5][7][8][9]

Boiling Point 208-210 °C

At standard

atmospheric pressure

(760 mmHg).

[1][5][8][9][10]

Density 1.063 g/mL At 25 °C. [1][8][10][11][12]

1.0654 g/cm³ At 20 °C. [7]

Refractive Index

(n_D²⁰)
1.4175 - 1.418

Measured at 20 °C

using the sodium D-

line.

[7][8][10][11][12]

Vapor Pressure 0.03 mmHg At 20 °C (implied). [7]

1 mm Hg At 67.8 °C. [11][12]

1.3 hPa At 68 °C. [3][4]

Flash Point 110 °C (230 °F) Open cup method. [3][7][13]

Vapor Density 3.9
Relative to air (Air =

1).
[7][11][12]

Solubility in Water ~20 g/L
At 20 °C. Limited

solubility.
[1][10]

Solubility in Organic

Solvents
Very soluble / Miscible

Soluble in ethanol,

ether, acetone, and

benzene.

[7][9][14]

Appearance
Colorless to pale

yellow liquid
[1][14]

Odor
Slight, pleasant,

aromatic
[2][4][7]
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Chemical Structure and Reactivity
Ethyl cyanoacetate's utility in organic synthesis stems from the reactivity of the central

methylene (-CH₂) group, which is activated by the adjacent electron-withdrawing cyano (-C≡N)

and ester (-COOEt) groups. This dual activation makes the methylene protons acidic and easily

removed by a base, forming a stable carbanion. This carbanion is a potent nucleophile, crucial

for forming new carbon-carbon bonds. The compound is also susceptible to hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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